Ethyl 1-(chloroacetyl)piperidine-3-carboxylate
Overview
Description
Ethyl 1-(chloroacetyl)piperidine-3-carboxylate is a chemical compound with the CAS Number: 379254-55-4 . It has a molecular weight of 233.69 . The IUPAC name for this compound is ethyl 1-(chloroacetyl)-3-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 1-(chloroacetyl)piperidine-3-carboxylate is 1S/C10H16ClNO3/c1-2-15-10(14)8-4-3-5-12(7-8)9(13)6-11/h8H,2-7H2,1H3 .
Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 1-(chloroacetyl)piperidine-3-carboxylate were not found, piperidine derivatives are known to undergo various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Physical And Chemical Properties Analysis
Ethyl 1-(chloroacetyl)piperidine-3-carboxylate is an oil at room temperature .
Scientific Research Applications
Chemical Properties and Storage
Ethyl 1-(chloroacetyl)piperidine-3-carboxylate has a molecular weight of 233.69 and its IUPAC name is ethyl 1-(chloroacetyl)-3-piperidinecarboxylate . It is typically stored at room temperature and is available in an oil form .
Pharmaceutical Applications
Piperidine derivatives, such as Ethyl 1-(chloroacetyl)piperidine-3-carboxylate, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The compound (S)-ethyl-1-(2-thiopheneacetyl)-3-piperidine-carboxylate, which is structurally similar to Ethyl 1-(chloroacetyl)piperidine-3-carboxylate, is an investigational immune potentiating agent targeting direct stimulation of immune cells . This suggests that Ethyl 1-(chloroacetyl)piperidine-3-carboxylate may also have potential applications in immunotherapy .
Synthesis and Functionalization
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines, such as Ethyl 1-(chloroacetyl)piperidine-3-carboxylate, is an important task of modern organic chemistry .
Safety And Hazards
Future Directions
The future directions for Ethyl 1-(chloroacetyl)piperidine-3-carboxylate and similar compounds are likely to involve further exploration of their potential in drug design and synthesis . Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of new synthesis methods and the discovery of new applications for these compounds are important areas of ongoing research .
properties
IUPAC Name |
ethyl 1-(2-chloroacetyl)piperidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16ClNO3/c1-2-15-10(14)8-4-3-5-12(7-8)9(13)6-11/h8H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWBCFYAGERCGJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90405308 |
Source
|
| Record name | 1-(2-Chloro-acetyl)-piperidine-3-carboxylic acid ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90405308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(chloroacetyl)piperidine-3-carboxylate | |
CAS RN |
379254-55-4 |
Source
|
| Record name | 1-(2-Chloro-acetyl)-piperidine-3-carboxylic acid ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90405308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 1-(2-chloroacetyl)piperidine-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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